Cas no 588680-01-7 (2-(2-Chloro-5-methylphenoxy)propanohydrazide)

• Product Name: 2-(2-Chloro-5-methylphenoxy)propanohydrazide
• CAS No: 588680-01-7
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD03423120
• CID: 949179
• PubChem ID: 3271882
• Update Time: 2025-05-24

2-(2-Chloro-5-methylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-5-methylphenoxy)propanehydrazide
• 2-(2-Chloro-5-methylphenoxy)propanohydrazide
• AC1MN5IY
• ALBB-002583
• BBL016831
• CTK5A8990
• MolPort-000-887-263
• Oprea1_763545
• SBB030377
• MFCD03423120
• DTXSID40390896
• STK435800
• NCGC00319803-01
• CS-0317579
• AB01316962-02
• VS-05608
• AKOS000305708
• 588680-01-7
• AKOS B015238
• SB86330

• MDL： MFCD03423120
• Inchi： 1S/C10H13ClN2O2/c1-6-3-4-8(11)9(5-6)15-7(2)10(14)13-12/h3-5,7H,12H2,1-2H3,(H,13,14)
• InChI Key： GFSYSNACBDIEIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1OC(C(NN)=O)C

Computed Properties

• Exact Mass: 228.06700
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 2.49680

2-(2-Chloro-5-methylphenoxy)propanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2-Chloro-5-methylphenoxy)propanohydrazide

2-(2-Chloro-5-methylphenoxy)propanohydrazide: A Comprehensive Overview

2-(2-Chloro-5-methylphenoxy)propanohydrazide (CAS No. 588680-01-7) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its phenoxy group and hydrazide functional group, exhibits a range of interesting properties that make it suitable for diverse applications. Recent advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of its potential uses.

The molecular structure of 2-(2-Chloro-5-methylphenoxy)propanohydrazide is defined by the presence of a chlorine atom at the 2-position of the phenyl ring and a methyl group at the 5-position, which introduces steric and electronic effects that influence its reactivity. The phenoxy group acts as an electron-withdrawing substituent, while the hydrazide group (-NHNH₂) contributes to hydrogen bonding capabilities and nucleophilic reactivity. These structural features make the compound a valuable precursor in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have explored the role of 2-(2-Chloro-5-methylphenoxy)propanohydrazide in the synthesis of heterocyclic compounds, which are widely used in drug discovery. For instance, researchers have employed this compound as a key intermediate in the construction of pyridine and pyrimidine derivatives, which exhibit potent biological activities. The ability to form stable bonds with metal ions has also positioned this compound as a promising candidate in coordination chemistry and catalysis.

In terms of physical properties, 2-(2-Chloro-5-methylphenoxy)propanohydrazide is typically a crystalline solid with a melting point around 140°C. Its solubility in polar solvents such as water and methanol is moderate, which facilitates its use in solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its suitability for high-temperature applications in industrial processes.

The synthesis of 2-(2-Chloro-5-methylphenoxy)propanohydrazide involves a multi-step process that begins with the preparation of the corresponding phenoxy derivative. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making large-scale production more feasible. The reaction sequence typically includes nucleophilic substitution, followed by condensation with hydrazine to introduce the hydrazide group.

From an environmental perspective, the biodegradation pathways of 2-(2-Chloro-5-methylphenoxy)propanohydrazide have been investigated to assess its eco-friendliness. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This information is crucial for designing sustainable manufacturing processes and minimizing ecological impact.

In conclusion, 2-(2-Chloro-5-methylphenoxy)propanohydrazide (CAS No. 588680-01-7) stands out as a significant molecule with broad applicability across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, underscores its potential as a key building block in modern chemical synthesis.